Cas no 10481-34-2 (2-Bromocyclopent-2-enone)
2-Bromocyclopent-2-enone structure
Product Name:2-Bromocyclopent-2-enone
CAS No:10481-34-2
MF:C5H5BrO
MW:160.996600866318
MDL:MFCD11109364
CID:139802
PubChem ID:3014641
Update Time:2025-04-19
2-Bromocyclopent-2-enone Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one,2-bromo-
- 2-Bromo-2-cyclopentenone
- 2-BroMo-cyclopent-2-enone
- 2-Bromocyclopent-2-enone
- 2-bromo-1-cyclopent-2-enone
- 2-Bromo-2-cyclopenten-1-one
- 2-bromo-2-cyclopentene-1-one
- 2-bromo-cyclopent-2-en-1-one
- AC1MHZXW
- bromocyclopentenone
- SureCN1338864
- 2-Bromocyclopent-2-enone - B3409
- 2-Cyclopenten-1-one, 2-broMo-
- MFCD11109364
- SCHEMBL1338864
- AKOS006240715
- CS-0030114
- BS-14256
- InChI=1/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
- D82390
- 10481-34-2
- WJZDXONSAPNKGB-UHFFFAOYSA-
- EN300-62497
- SY318765
- WJZDXONSAPNKGB-UHFFFAOYSA-N
- J-508515
- A801065
- 2-bromocyclopent-2-en-1-one
- FT-0658424
- DTXSID00146755
- DB-364903
-
- MDL： MFCD11109364
- Inchi： 1S/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
- InChI Key： WJZDXONSAPNKGB-UHFFFAOYSA-N
- SMILES： BrC1=CCCC1=O
Computed Properties
- Exact Mass: 159.95235
- Monoisotopic Mass: 159.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.4
Experimental Properties
- Color/Form: No data available
- Density: 1.771
- Melting Point: Not available
- Boiling Point: 216°Cat760mmHg
- Flash Point: 117°C
- Refractive Index: 1.587
- PSA: 17.07
- LogP: 1.62810
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-Bromocyclopent-2-enone Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromocyclopent-2-enone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B681023-50mg |
2-Bromocyclopent-2-enone |
10481-34-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681023-100mg |
2-Bromocyclopent-2-enone |
10481-34-2 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B681023-500mg |
2-Bromocyclopent-2-enone |
10481-34-2 | 500mg |
$ 250.00 | 2022-06-06 | ||
| Apollo Scientific | OR19566-250mg |
2-Bromocyclopent-2-en-1-one |
10481-34-2 | 97% | 250mg |
£117.00 | 2025-02-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B3409-1g |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 1g |
1995.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B3409-5g |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 5g |
6982.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RZ352-200mg |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 200mg |
655.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B3409-1g |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 1g |
1995CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B3409-5g |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 5g |
6982CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RZ352-50mg |
2-Bromocyclopent-2-enone |
10481-34-2 | 97% | 50mg |
327.0CNY | 2021-07-14 |
2-Bromocyclopent-2-enone Related Literature
-
1. A radical based addition–elimination route for the preparation of indolesJohn A. Murphy,Karen A. Scott,Rhona S. Sinclair,Concepcion Gonzalez Martin,Alan R. Kennedy,Norman Lewis J. Chem. Soc. Perkin Trans. 1 2000 2395
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2. 1,2- versus 1,4-Addition to α-donor-cyclopenten-1-ones; a comparison of calculated and experimental data??Hanna S. H. Gautun,Rolf Carlson,Per N. Skancke J. Chem. Soc. Perkin Trans. 2 1999 1835
-
3. α′-Bromination of α,β-unsaturated ketones by an electrochemical procedureMichiharu Mitani,Tamotsu Kobayashi,Kikuhiko Koyama J. Chem. Soc. Chem. Commun. 1991 1418
-
4. Synthetic approaches towards phorbols via the ultra-high-pressure mediated intramolecular Diels–Alder reaction of furans (IMDAF): effect of furan substitutionAngela C. Brickwood,Michael G. B. Drew,Laurence M. Harwood,Tsutomu Ishikawa,Pierre Marais,Véronique Morisson J. Chem. Soc. Perkin Trans. 1 1999 913
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5. Reactions of α-diazo ketones with selenium-based Reagents. A general synthesis of α-chloro-, α-bromo, α-phenylseleno-, α-acetoxy-, and α-methoxy-αβ-unsaturated ketonesDaniel J. Buckley,M. Anthony McKervey J. Chem. Soc. Perkin Trans. 1 1985 2193
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